Cas no 2229151-50-0 (2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 2229151-50-0
• MF: C₉H₁₀FN₃O₂
• MW: 211.193005084991
• CID: 6396460
• PubChem ID: 165624298
• Update Time: 2025-06-08

2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol
• EN300-1782865
• 2229151-50-0

• Inchi： 1S/C9H10FN3O2/c1-15-6-2-3-7(8(10)4-6)9(5-14)12-13-11/h2-4,9,14H,5H2,1H3
• InChI Key： WBJXYEXCILCFQC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CO)N=[N+]=[N-])OC

Computed Properties

• Exact Mass: 211.07570473g/mol
• Monoisotopic Mass: 211.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol

Introduction to 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 2229151-50-0)

2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol, identified by the chemical compound code CAS No. 2229151-50-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an azido group with a fluorinated and methoxylated aromatic ring, presents intriguing opportunities for further exploration in drug discovery and molecular engineering.

The structural framework of 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol is characterized by its bifunctional nature, where the azido moiety serves as a versatile handle for further chemical transformations, while the electron-withdrawing and electron-donating effects of the fluoro and methoxy substituents, respectively, modulate the reactivity and electronic properties of the aromatic system. Such structural features make it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding interactions with biological targets. The presence of both fluorine and methoxy groups in 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol positions it as a promising candidate for developing novel therapeutic agents that leverage these properties. For instance, fluorine atoms can increase lipophilicity and resistance to enzymatic degradation, while methoxy groups can enhance binding affinity through hydrogen bonding interactions.

Moreover, the azido functional group is widely recognized for its utility in synthetic chemistry as a precursor to various heterocyclic systems or as a site for click chemistry reactions. The incorporation of an azido group into a fluoro-substituted aromatic ring opens up possibilities for constructing complex molecular architectures through transition-metal-catalyzed cross-coupling reactions or other metal-free methods. These transformations can be harnessed to generate libraries of derivatives with tailored biological activities.

Recent advancements in computational chemistry have also facilitated the rational design of molecules like 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol by predicting their interaction profiles with biological targets. Molecular modeling studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in inflammatory diseases, cancer, or neurological disorders. Such predictions are supported by experimental data from related compounds, reinforcing the potential of this scaffold for further medicinal chemistry investigations.

The synthesis of 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include halogenation of an appropriate precursor followed by azidation, with protective group strategies often employed to safeguard sensitive functionalities during the reaction sequence. The use of modern catalytic methods can significantly improve efficiency and selectivity in these processes.

In conclusion, 2-azido-2-(2-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 2229151-50-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.